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Compound of Interest

Compound Name: Triclopyricarb

Cat. No.: B1426711

Disclaimer: The initial request specified "Triclopyricarb." However, literature searches indicate
that Triclopyricarb is a fungicide. It is highly likely that the intended subject was Triclopyr, a
selective, systemic herbicide widely used for the control of broadleaf weeds in rice cultivation.
The following application notes and protocols are therefore provided for Triclopyr.

Triclopyr is a selective post-emergence herbicide that effectively controls a variety of broadleaf
weeds in rice.[1][2] It functions as a synthetic auxin, mimicking the plant growth hormone
indole-3-acetic acid.[3][4][5][6] This leads to uncontrolled and disorganized growth in
susceptible plants, ultimately causing their death.[3][4][7] Triclopyr is absorbed through the
foliage and roots of the plant and translocates to the meristematic tissues where it
accumulates.[7][8]

l. Quantitative Data Summary

The following tables summarize key quantitative data for the field application of Triclopyr on rice
crops.

Table 1: Triclopyr Application Rates and Timing in Rice
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Application Timing

Rice Growth Stage

Triclopyr
Application Rate
(per acre)

Notes

Preplant Burndown

At least 21 days
before planting dry-
seeded rice; 14 days
before water-seeded

rice.

0.67 to 1.0 pint (0.25
t0 0.3751b a.e.)

Apply to actively
growing weeds.[1]

2- to 3-leaf stage or

0.67 to 1.0 pint (0.25

A shallow flood can be

applied no sooner

Preflood
larger t0o 0.3751b a.e.) than 72 hours after
application.[1]
If the water level is
Weeds well-emerged ] dropped to expose
0.67 to 1.0 pint (0.25 o
Postflood above the water weeds, do not raise it
to 0.3751b a.e.)
surface for at least 48 hours
after application.[1]
o Not specified in detail, ]
] Within two weeks after o To control susceptible
Ratoon Rice but application is

the first crop harvest

permissible.

broadleaf weeds.[1]

a.e. = acid equivalent

Table 2: Efficacy of Triclopyr on Common Rice Weeds
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Weed Species

Susceptibility Application Rate (per acre)

Alligatorweed (Alternanthera

philoxeroides)

Controlled 1.0 pint (0.375 b a.e.)

Common Cocklebur (Xanthium

0.67 - 1.0 pint (0.25- 0.375 Ib

) Controlled
strumarium) a.e.)
Dayflower (Commelina spp.) Controlled 1.0 pint (0.375 b a.e.)
Eclipta (Eclipta prostrata) Controlled 1.0 pint (0.375 b a.e.)
Hemp sesbania (Sesbania i
Controlled 1.0 pint (0.375 b a.e.)
herbacea)
Jointvetch (Aeschynomene 0.67 - 1.0 pint (0.25-0.375Ib
Controlled
spp.) a.e.)
_ 0.67-1.0 pint (0.25-0.3751b
Morningglory (Ipomoea spp.) Controlled )
a.e.
Redstem (Ammannia spp.) Controlled 1.0 pint (0.375 b a.e.)
) . Treat when less than 4 inches
Rice flatsedge (Cyperus iria) Controlled all
all.
Texasweed (Caperonia ]
) Controlled 1.0 pint (0.375 b a.e.)
palustris)
Water hyacinth (Eichhornia )
Controlled 1.0 pint (0.3751b a.e.)

crassipes)

Table 3: Impact of Triclopyr on Rice Cultivars
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Visible Injury from

Rice Cultivar . Yield Reduction
Triclopyr
Slightly higher than other
Jodon i
tested cultivars
Bengal Lower than Jodon
Cypress Lower than Jodon
Kaybonnet Lower than Jodon
Lemont 25% 12%
Mars 16% 9%
Tebonnet 15% 6%

Data from a study where Triclopyr was applied at the four-leaf stage. Injury and yield reduction
can vary with application timing and rate.[9][10]

Il. Experimental Protocols
Protocol 1: Field Efficacy Trial of Triclopyr on Transplanted Rice

1. Objective: To evaluate the bio-efficacy and phytotoxicity of Triclopyr Butotyl Ester (TBE) on
weeds and transplanted rice.

2. Experimental Design:

o Layout: Randomized Complete Block Design (RCBD) with three replications.[11]

» Plot Size: To be determined based on field availability and equipment, e.g., 5 x 4 meters.
» Rice Cultivar: A locally adapted and commonly grown variety.

e Transplanting: Transplant 25-30 day old seedlings at a spacing of 20 x 15 cm.

3. Treatments:

 Triclopyr at varying application rates (e.g., 0.333, 0.667, and 1.334 kg ha™1).[11]
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» Standard herbicide checks (e.g., Anilofos at 0.4 kg ha~*, Butachlor at 1.25 kg ha=?).[11]

» Control groups: Hand weeding (twice at 20 and 40 days after transplanting) and an
unweeded control.

4. Herbicide Application:

o Timing: Apply herbicides at the recommended post-emergence timing, typically 3-4 weeks
after transplanting when weeds are in the 2-4 leaf stage.

e Equipment: Use a calibrated knapsack sprayer with a flat fan nozzle.

o Spray Volume: Ensure uniform coverage, for example, using a spray volume of 500 liters per
hectare.

5. Data Collection:

o Weed Density and Dry Weight: Record the number and dry weight of weeds from a 0.25 m?
quadrat in each plot at periodic intervals (e.g., 30, 60, and 90 days after transplanting).

» Weed Control Efficiency (WCE): Calculate using the formula: WCE (%) = [(WDC - WDT) /
WDC] x 100, where WDC is the weed dry weight in the control plot and WDT is the weed dry
weight in the treated plot.

o Phytotoxicity: Visually assess crop injury at regular intervals after application on a scale of O-
10 (0 = no injury, 10 = complete Kkill).

 Yield and Yield Components: At harvest, record the number of panicles per hill, number of
grains per panicle, 1000-grain weight, and grain and straw yield from each plot.[11]

6. Statistical Analysis:
e Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

e Use a suitable post-hoc test (e.g., Duncan's Multiple Range Test) to compare treatment
means.

Protocol 2: Residue Analysis of Triclopyr in Rice
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1. Objective: To determine the residue levels of Triclopyr in rice grains and straw at harvest.
2. Sample Collection:
» Collect representative samples of grain and straw from each plot at the time of harvest.

o Store samples in properly labeled polyethylene bags and transport them to the laboratory
under refrigerated conditions.

3. Extraction and Cleanup (based on general pesticide residue methods):
e Homogenization: Homogenize the collected rice samples.

o Extraction: Extract a known weight of the homogenized sample with a suitable solvent like
acetonitrile.

¢ Cleanup: Use a cleanup procedure such as solid-phase extraction (SPE) to remove
interfering co-extractives.

4. Analytical Determination:

 Instrumentation: Use a sensitive analytical instrument such as Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

o Quantification: Quantify the Triclopyr residues by comparing the peak areas of the samples
with those of certified reference standards.

o Method Validation: Validate the analytical method for parameters like linearity, accuracy,
precision, and limit of quantification (LOQ).

lll. Visualizations
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Start: Experimental Design
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End: Reporting of Results

Click to download full resolution via product page

Caption: Workflow for a field trial evaluating the efficacy of Triclopyr in rice.
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Caption: Simplified signaling pathway of Triclopyr's mode of action in susceptible weeds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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